1-[2-(3,5-Dichlorophenyl)ethyl]-1,2,4-triazole

• IUPAC Name: 1-[2-(3,5-dichlorophenyl)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C10H9Cl2N3/c11-9-3-8(4-10(12)5-9)1-2-15-7-13-6-14-15/h3-7H,1-2H2
• InChI Key: GMPBZCGSYKWOHT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)CCN2C=NC=N2
• Molecular Formula: C10H9Cl2N3
• Molecular Weight: 242.10 g/mol

Description

1-[2-(3,5-Dichlorophenyl)ethyl]-1,2,4-triazole, commonly known as etimidazole, is a heterocyclic organic compound with a triazole ring. It is an important chemical compound that has been extensively studied for its various applications in scientific research. Etimidazole has been synthesized by various methods and has shown a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of etomidazole is not fully understood. However, it is believed to inhibit the synthesis of ergosterol, a key component of the fungal cell membrane. Etomidazole has also been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
Etomidazole has been shown to have a low toxicity profile and is generally well-tolerated. It has been shown to have minimal effects on liver and kidney function. However, high doses of etomidazole have been shown to cause a decrease in white blood cell count and platelet count.

Advantages and Limitations for Lab Experiments

Etomidazole has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized. It has a wide range of biological activities and has been extensively studied for its potential as an antifungal, antiviral, and antitumor agent. However, etomidazole also has some limitations. It has poor solubility in water, which can limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on etomidazole. One area of research is the development of more efficient synthesis methods for etomidazole. Another area of research is the identification of the exact mechanism of action of etomidazole. This could lead to the development of more targeted therapies for fungal infections, viral infections, and cancer. Additionally, further research is needed to determine the optimal dosage and administration of etomidazole for various applications.

Synthesis Methods

Etomidazole can be synthesized by various methods, including the reaction of 1-chloro-2-(3,5-dichlorophenyl) ethane with sodium azide, followed by the reduction of the resulting azide with hydrogen gas in the presence of a palladium catalyst. Another method involves the reaction of 3,5-dichlorobenzyl alcohol with hydrazine in the presence of an acid catalyst, followed by the reaction of the resulting hydrazine with sodium nitrite and copper sulfate.

Scientific Research Applications

Etomidazole has shown a wide range of biological activities, including antifungal, antiviral, and antitumor activities. It has been extensively studied for its potential as an antifungal agent, particularly against Candida albicans. Etomidazole has also been shown to inhibit the replication of herpes simplex virus and vesicular stomatitis virus. Additionally, etomidazole has shown antitumor activity against various cancer cell lines, including human leukemia cells.